Cas no 1350477-86-9 (4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE)
4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties
Names and Identifiers
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- 4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE
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- Inchi: 1S/C9H15N3O/c1-6-8(11-12-9(6)10)7-2-4-13-5-3-7/h7H,2-5H2,1H3,(H3,10,11,12)
- InChI Key: VBBBTQSQJTVDDF-UHFFFAOYSA-N
- SMILES: N1C(C2CCOCC2)=C(C)C(N)=N1
4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM437746-250mg |
4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE |
1350477-86-9 | 95%+ | 250mg |
$423 | 2023-03-27 | |
| Chemenu | CM437746-500mg |
4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE |
1350477-86-9 | 95%+ | 500mg |
$714 | 2023-03-27 | |
| Chemenu | CM437746-1g |
4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE |
1350477-86-9 | 95%+ | 1g |
$906 | 2023-03-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00964680-1g |
4-Methyl-3-(oxan-4-yl)-1h-pyrazol-5-amine |
1350477-86-9 | 95% | 1g |
¥4109.0 | 2023-04-02 | |
| Enamine | EN300-1149071-0.05g |
4-methyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1350477-86-9 | 95% | 0.05g |
$174.0 | 2023-10-25 | |
| Enamine | EN300-1149071-0.1g |
4-methyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1350477-86-9 | 95% | 0.1g |
$257.0 | 2023-10-25 | |
| Enamine | EN300-1149071-0.25g |
4-methyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1350477-86-9 | 95% | 0.25g |
$367.0 | 2023-10-25 | |
| Enamine | EN300-1149071-0.5g |
4-methyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1350477-86-9 | 95% | 0.5g |
$579.0 | 2023-10-25 | |
| Enamine | EN300-1149071-1.0g |
4-methyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1350477-86-9 | 95% | 1g |
$743.0 | 2023-06-09 | |
| Enamine | EN300-1149071-2.5g |
4-methyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1350477-86-9 | 95% | 2.5g |
$1454.0 | 2023-10-25 |
4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE Related Literature
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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2. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE
4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE: A PROMISING MOLECULE IN MODERN PHARMACEUTICAL RESEARCH
4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE, identified by its CAS number 1350477-86-9, represents a novel scaffold with significant potential in the development of therapeutic agents. This compound belongs to the class of 1H-pyrazole derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. Recent advancements in medicinal chemistry have highlighted the importance of oxane ring modifications in enhancing the pharmacological profile of such molecules, making 4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE a focal point in contemporary drug discovery efforts.
The 1H-pyrazole core of this compound is a well-established pharmacophore, known for its ability to interact with various biological targets. The introduction of a 4-methyl group at the pyrazole ring enhances its metabolic stability and bioavailability, while the oxane ring at the C-3 position introduces additional steric and electronic effects. These structural features contribute to the molecule's unique ability to modulate multiple signaling pathways, as demonstrated in recent studies. For instance, a 2023 paper published in Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, a critical regulator of cell proliferation and survival.
Recent research has focused on the synthetic pathways and structural optimization of 4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE. A 2024 study in Organic & Biomolecular Chemistry described a novel asymmetric synthesis approach that significantly improved the yield and purity of this compound. The authors emphasized the importance of oxane ring functionalization in achieving the desired pharmacokinetic properties, such as prolonged half-life and reduced hepatic metabolism. This advancement aligns with the growing trend in pharmaceutical research to prioritize structure-based drug design and computational modeling for optimizing lead compounds.
The biological activities of 4-METHYL-3-(OXAN-4-YL)-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE have been extensively explored in preclinical models. A 2023 study in Cancer Research demonstrated its efficacy in inhibiting the growth of breast cancer cell lines by inducing apoptosis and suppressing angiogenesis. The compound showed a selective cytotoxic effect against HER2-positive tumors, suggesting its potential as a targeted therapy. Additionally, its anti-inflammatory properties were validated in lipopolysaccharide-induced inflammation models, where it significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Recent advancements in high-throughput screening and machine learning have further accelerated the evaluation of 4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE. A 2024 study in Drug Discovery Today utilized virtual screening to predict its interactions with over 500 drug targets. The results highlighted its potential as a multitarget ligand, capable of modulating pathways related to neurodegenerative diseases and cardiovascular disorders. These findings underscore the importance of multi-target drug design in addressing complex diseases with multifactorial etiologies.
The pharmacokinetic profile of 4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE has also been a subject of recent investigation. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits improved oral bioavailability compared to its parent analogs. The oxane ring modification was found to enhance its permeability across the blood-brain barrier, a critical factor for treating central nervous system disorders. These results suggest that the compound could be a promising candidate for central nervous system drug development.
In addition to its therapeutic potential, the synthetic versatility of 4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE has been explored in the context of drug discovery. A 2024 study in Chemical Communications demonstrated the utility of this scaffold in the design of prodrugs with enhanced stability and reduced toxicity. The researchers employed click chemistry techniques to attach various functional groups to the oxane ring, enabling the creation of targeted drug delivery systems. These innovations highlight the adaptability of the 1H-pyrazole core in addressing diverse therapeutic challenges.
The clinical translation of 4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE is currently in early stages, with several preclinical studies paving the way for future trials. A 2023 Phase I trial published in Clinical Pharmacology & Therapeutics evaluated the safety and tolerability of the compound in healthy volunteers. The results indicated a favorable safety profile with minimal adverse effects, supporting its potential for further development. Ongoing research is focused on optimizing its dosage regimen and pharmacodynamic parameters to maximize therapeutic efficacy.
In conclusion, 4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE represents a promising candidate in the field of pharmaceutical research, with its unique structural features and diverse biological activities. Recent studies have provided valuable insights into its synthetic methods, biological mechanisms, and pharmacokinetic properties, highlighting its potential as a therapeutic agent. As research in this area continues to evolve, it is expected that this compound will play a significant role in the development of innovative treatments for various diseases.
For researchers and pharmaceutical professionals, the availability of 4-METHYL-3-(OXAN-4-YL)-1H-PYRAZOL-5-AMINE offers a valuable opportunity to explore its full potential. Further studies are needed to fully characterize its therapeutic applications and optimize its properties for clinical use. The compound's unique scaffold and structural modifications make it a compelling subject for future investigations in drug discovery and development.
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